molecular formula C14H24INO4 B8410482 1-Tert-butyl 3-ethyl 3-(iodomethyl)piperidine-1,3-dicarboxylate

1-Tert-butyl 3-ethyl 3-(iodomethyl)piperidine-1,3-dicarboxylate

Cat. No.: B8410482
M. Wt: 397.25 g/mol
InChI Key: DOMXASMASBMLJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Tert-butyl 3-ethyl 3-(iodomethyl)piperidine-1,3-dicarboxylate is a useful research compound. Its molecular formula is C14H24INO4 and its molecular weight is 397.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H24INO4

Molecular Weight

397.25 g/mol

IUPAC Name

1-O-tert-butyl 3-O-ethyl 3-(iodomethyl)piperidine-1,3-dicarboxylate

InChI

InChI=1S/C14H24INO4/c1-5-19-11(17)14(9-15)7-6-8-16(10-14)12(18)20-13(2,3)4/h5-10H2,1-4H3

InChI Key

DOMXASMASBMLJQ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1(CCCN(C1)C(=O)OC(C)(C)C)CI

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of diisopropylamine (14.6 mmol, 2.05 mL) in THF (15 mL) was cooled to −78° C. N-butyllithium (1.6 M in hexane) (16 mmol, 10 ml) was added dropwise and the solution was stirred for 30 minutes at 0° C. After cooling to −78° C. a solution of 1-tert-butyl 3-ethyl piperidine-1,3-dicarboxylate (14.6 mmol, 3.75 g) in 20 ml THF was added and the solution was stirred for 3 h at −78° C. A solution of diiodomethane (16 mmol, 1.3 mL) in THF (10 mL) was added and the solution was stirred for 2 days at room temperature. The reaction was quenched by the addition of water and extracted twice with EtOAc. The organic layers were washed with brine, dried over MgSO4, filtered and concentrated in vacuo. The crude was purified by flash chromatography (heptane/EtOAc: 10 to 50%) yielding the title compound (C1) (4.5 g, 74%). MS (ES) C14H24INO4 requires: 397. found: 420.1 [M+Na]+.
Quantity
2.05 mL
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two
Quantity
3.75 g
Type
reactant
Reaction Step Three
Name
Quantity
20 mL
Type
solvent
Reaction Step Three
Quantity
1.3 mL
Type
reactant
Reaction Step Four
Name
Quantity
10 mL
Type
solvent
Reaction Step Four

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